Bromides

  • N-(3-Bromo-2-nitrophenyl)formamide
    • Cat. No.:
    • B567452
    • CAS No.:
    • 1215205-92-7
    • Molecular Formula:
    • C7H5BrN2O3
    • Molecular Weight:
    • 245.032
    Description
    N-(3-Bromo-2-nitrophenyl)formamide is a useful research compound. Its molecular formula is C7H5BrN2O3 and its molecular weight is 245.032. The purity is usually 95%. BenchChem offers high-quality N-(3-Bromo-2-...
  • Ethyl 5-bromo-3-((ethoxycarbonyl)amino)benzofuran-2-car...
    • Cat. No.:
    • B1443344
    • CAS No.:
    • 1251582-36-1
    • Molecular Formula:
    • C14H14BrNO5
    • Molecular Weight:
    • 356.17 g/mol
    Description
    Ethyl 5-bromo-3-((ethoxycarbonyl)amino)benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C14H14BrNO5 and its molecular weight is 356.17 g/mol. The purity is usually 95%. BenchChe...
  • Ethyl 4-bromo-2,3-dihydroxybenzoate
    • Cat. No.:
    • B1442436
    • CAS No.:
    • 1312609-83-8
    • Molecular Formula:
    • C9H9BrO4
    • Molecular Weight:
    • 261.07 g/mol
    Description
    Ethyl 4-bromo-2,3-dihydroxybenzoate is a useful research compound. Its molecular formula is C9H9BrO4 and its molecular weight is 261.07 g/mol. The purity is usually 95%. BenchChem offers high-quality Ethyl 4-b...
  • Ethyl 3-amino-7-bromobenzofuran-2-carboxylate
    • Cat. No.:
    • B1459311
    • CAS No.:
    • 1823241-41-3
    • Molecular Formula:
    • C11H10BrNO3
    • Molecular Weight:
    • 284.11 g/mol
    Description
    Ethyl 3-amino-7-bromobenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H10BrNO3 and its molecular weight is 284.11 g/mol. The purity is usually 95%. BenchChem offers high-qual...
  • Fmoc-2-amino-5-bromobenzoic acid
    • Cat. No.:
    • B186021
    • CAS No.:
    • 183871-04-7
    • Molecular Formula:
    • C22H16BrNO4
    • Molecular Weight:
    • 438.3 g/mol
    Description
    Fmoc-2-amino-5-bromobenzoic acid, also known as Fmoc-2-amino-5-bromobenzoic acid, is a useful research compound. Its molecular formula is C22H16BrNO4 and its molecular weight is 438.3 g/mol. The purity is usua...
  • trans,trans-Farnesyl bromide
    • Cat. No.:
    • B017239
    • CAS No.:
    • 28290-41-7
    • Molecular Formula:
    • C15H25Br
    • Molecular Weight:
    • 285.26 g/mol
    Description
    Trans,trans-Farnesyl bromide, also known as Trans,trans-Farnesyl bromide, is a useful research compound. Its molecular formula is C15H25Br and its molecular weight is 285.26 g/mol. The purity is usually 95%. T...
  • (9H-Fluoren-9-yl)methyl (2-bromoethyl)carbamate
    • Cat. No.:
    • B051373
    • CAS No.:
    • 340187-12-4
    • Molecular Formula:
    • C17H16BrNO2
    • Molecular Weight:
    • 346.2 g/mol
    Description
    (9H-Fluoren-9-yl)methyl (2-bromoethyl)carbamate, also known as (9H-Fluoren-9-yl)methyl (2-bromoethyl)carbamate, is a useful research compound. Its molecular formula is C17H16BrNO2 and its molecular weight is 34...
  • Benzene, [[2-bromo-1-(bromomethyl)ethoxy]methyl]-
    • Cat. No.:
    • B1296646
    • CAS No.:
    • 35995-55-2
    • Molecular Formula:
    • C10H12Br2O
    • Molecular Weight:
    • 308.01 g/mol
    Description
    Benzene, [[2-bromo-1-(bromomethyl)ethoxy]methyl]- is a useful research compound. Its molecular formula is C10H12Br2O and its molecular weight is 308.01 g/mol. The purity is usually 95%. The exact mass of the c...
  • O-(2-Bromobenzyl)hydroxylamine hydrochloride
    • Cat. No.:
    • B1586815
    • CAS No.:
    • 51572-91-9
    • Molecular Formula:
    • C7H9BrClNO
    • Molecular Weight:
    • 238.51 g/mol
    Description
    O-(2-Bromobenzyl)hydroxylamine hydrochloride is a useful research compound. Its molecular formula is C7H9BrClNO and its molecular weight is 238.51 g/mol. The purity is usually 95%. BenchChem offers high-qualit...
  • Geranyl bromide
    • Cat. No.:
    • B048430
    • CAS No.:
    • 6138-90-5
    • Molecular Formula:
    • C10H17Br
    • Molecular Weight:
    • 217.15 g/mol
    Description
    Geranyl bromide undergoes palladium catalyzed cross-coupling reaction with aryl and alkenylgold(I) phosphanes.